![molecular formula C17H18N8O2 B6275327 2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide CAS No. 2757961-75-2](/img/no-structure.png)
2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide
Overview
Description
2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide is a useful research compound. Its molecular formula is C17H18N8O2 and its molecular weight is 366.4. The purity is usually 90.
BenchChem offers high-quality 2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carboxylic acid, which is synthesized from commercially available starting materials. The second intermediate is (3S)-1-[(tert-butoxycarbonyl)amino]-3-pyrrolidinyl)acetic acid, which is synthesized from L-proline. These two intermediates are then coupled to form the final product using standard peptide coupling reagents and conditions.", "Starting Materials": [ "L-proline", "2-chloropyridine", "sodium azide", "sodium ascorbate", "diethyl ether", "sodium hydroxide", "acetic acid", "tert-butyl dicarbonate", "N,N-dimethylformamide", "N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide", "1-hydroxybenzotriazole", "triethylamine", "ethyl acetate", "methanol", "water" ], "Reaction": [ "Synthesis of 3-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carboxylic acid:", "Step 1: 2-chloropyridine is reacted with sodium azide in the presence of sodium ascorbate and diethyl ether to form 2-azidopyridine.", "Step 2: 2-azidopyridine is then reacted with sodium hydroxide and acetic acid to form 3-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carboxylic acid.", "Synthesis of (3S)-1-[(tert-butoxycarbonyl)amino]-3-pyrrolidinyl)acetic acid:", "Step 1: L-proline is reacted with tert-butyl dicarbonate in the presence of N,N-dimethylformamide to form (tert-butoxycarbonyl)-L-proline.", "Step 2: (tert-butoxycarbonyl)-L-proline is then reacted with N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide, 1-hydroxybenzotriazole, and triethylamine in ethyl acetate to form (3S)-1-[(tert-butoxycarbonyl)amino]-3-pyrrolidinyl)acetic acid.", "Coupling of intermediates to form final product:", "Step 1: 3-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carboxylic acid and (3S)-1-[(tert-butoxycarbonyl)amino]-3-pyrrolidinyl)acetic acid are coupled using N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide, 1-hydroxybenzotriazole, and triethylamine in N,N-dimethylformamide to form the final product, 2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide.", "Step 2: The final product is purified by column chromatography using a mixture of methanol and water as the eluent." ] } | |
CAS RN |
2757961-75-2 |
Molecular Formula |
C17H18N8O2 |
Molecular Weight |
366.4 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
